Cas no 955778-05-9 (4-ethoxy-3-methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide
• CAS No: 955778-05-9
• MF: C₂₃H₃₂N₂O₃S
• MW: 416.576785087585
• CID: 6607438
• PubChem ID: 16837742
• Update Time: 2025-10-23

4-ethoxy-3-methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide
• 4-ethoxy-3-methyl-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide
• AKOS024637047
• 955778-05-9
• 4-ethoxy-3-methyl-N-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzene-1-sulfonamide
• F2294-0149
• 4-ethoxy-3-methyl-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C23H32N2O3S/c1-4-14-25-15-6-7-20-17-19(8-10-22(20)25)12-13-24-29(26,27)21-9-11-23(28-5-2)18(3)16-21/h8-11,16-17,24H,4-7,12-15H2,1-3H3
• InChI Key： FTYLOOQCSHEUER-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OCC)(NCCC1C=CC2=C(C=1)CCCN2CCC)(=O)=O

Computed Properties

• Exact Mass: 416.21336406g/mol
• Monoisotopic Mass: 416.21336406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 67Ų

Additional information on 4-ethoxy-3-methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide

Recent Advances in the Study of 4-ethoxy-3-methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS: 955778-05-9)

The compound 4-ethoxy-3-methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS: 955778-05-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-ethoxy-3-methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and interaction with potential biological targets, such as enzymes and receptors involved in inflammatory and neurodegenerative pathways.

In vitro and in vivo evaluations have revealed promising results for this compound. For instance, it has demonstrated significant inhibitory activity against key enzymes like cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammation and cognitive disorders. Additionally, preclinical studies in animal models have shown that the compound exhibits favorable pharmacokinetic properties, including good oral absorption and moderate half-life, making it a viable candidate for further development. These findings underscore the potential of 4-ethoxy-3-methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide as a lead compound for the treatment of conditions such as chronic inflammation and Alzheimer's disease.

Despite these advancements, challenges remain in the development of this compound. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Ongoing studies are exploring structural modifications to improve these aspects while retaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-ethoxy-3-methyl-N-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide represents a promising avenue for drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable subject for further investigation. As research progresses, this compound may pave the way for novel therapeutic strategies in the treatment of complex diseases.